Cas no 676527-72-3 (4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acidtert-butylester)

• Product Name: 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acidtert-butylester
• CAS No: 676527-72-3
• MF: C₁₇H₂₅NO₄S
• MW: 339.449703931808
• CID: 2135226
• Update Time: 2025-06-08

4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acidtert-butylester Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Methylphenyl)sulfonyl]-1-piperidinecarboxylic acid tert-butyl ester
• tert-butyl 4-(4-methylphenyl)sulfonylpiperidine-1-carboxylate
• 527M723
• tert-Butyl 4-(4-methylbenzene-1-sulfonyl)piperidine-1-carboxylate
• 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acidtert-butylester

• Inchi： 1S/C17H25NO4S/c1-13-5-7-14(8-6-13)23(20,21)15-9-11-18(12-10-15)16(19)22-17(2,3)4/h5-8,15H,9-12H2,1-4H3
• InChI Key： XIJJCGXCGIXHTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 339.15
• Monoisotopic Mass: 339.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.177

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acidtert-butylester

Introduction to 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acid tert-butylester (CAS No. 676527-72-3)

4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acid tert-butylester (CAS No. 676527-72-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MPSP-TB, is a piperidine derivative that features a tert-butyl ester group and a sulfonyl moiety. Its unique structural characteristics make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acid tert-butylester consists of a piperidine ring, which is a common motif in many pharmaceuticals due to its ability to enhance the lipophilicity and bioavailability of compounds. The tert-butyl ester group provides additional stability and protection, making it suitable for use in multi-step synthetic processes. The sulfonyl moiety, derived from 4-methylphenyl, adds further complexity and reactivity to the molecule, enabling it to participate in a wide range of chemical reactions.

In recent years, 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acid tert-butylester has gained attention for its potential in the development of novel therapeutic agents. Research studies have shown that this compound can serve as a key intermediate in the synthesis of inhibitors targeting specific enzymes and receptors. For instance, it has been used in the development of inhibitors for kinases, which are crucial enzymes involved in various cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

One notable application of 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acid tert-butylester is in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used antidepressants that work by increasing the levels of serotonin in the brain. The piperidine ring and sulfonyl group in MPSP-TB contribute to its ability to modulate serotonin transporters effectively, making it a valuable starting material for the development of new SSRI drugs.

Beyond its role in drug discovery, 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acid tert-butylester has also been explored for its potential in other areas of medicinal chemistry. For example, it has been used as a building block in the synthesis of compounds with anti-inflammatory properties. The sulfonyl group can enhance the anti-inflammatory activity by interacting with specific inflammatory mediators, such as cyclooxygenase (COX) enzymes.

The synthesis of 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acid tert-butylester typically involves several steps, including the formation of the piperidine ring, introduction of the sulfonyl moiety, and protection with a tert-butyl ester group. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels. The versatility of this compound allows chemists to tailor its properties by modifying functional groups or introducing additional substituents.

In terms of safety and handling, 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acid tert-butylester should be stored under appropriate conditions to maintain its stability and prevent degradation. It is generally considered safe for laboratory use when proper precautions are taken, such as wearing personal protective equipment (PPE) and working in well-ventilated areas.

The ongoing research into the applications of 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acid tert-butylester continues to expand its potential uses in medicinal chemistry. As new therapeutic targets are identified and more sophisticated synthetic methods are developed, this compound is likely to play an increasingly important role in the discovery and development of novel drugs.

In conclusion, 4-(4-Methylphenyl)sulfonyl-1-piperidinecarboxylic acid tert-butylester (CAS No. 676527-72-3) is a valuable compound with diverse applications in pharmaceutical research. Its unique chemical structure and versatile reactivity make it an essential intermediate for the synthesis of bioactive molecules and drug candidates. As research progresses, it is expected that this compound will continue to contribute significantly to advancements in medicinal chemistry and drug discovery.